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Compound of Interest

Compound Name: Nvp acq090

CAS No.: 362612-47-3

Cat. No.: B1677047 Get Quote

Compound: NVP-ACQ090 (PI3K

/

Inhibitor) Classification: Small Molecule Kinase Inhibitor (Lipophilic) Primary Application: In vitro
signaling assays; In vivo ischemia/reperfusion models.

Physicochemical Profile & Solubility Limits
NVP-ACQ090 exhibits the classic solubility profile of a Type II/IV BCS molecule: high

lipophilicity and negligible aqueous solubility. Successful experimentation requires strict

adherence to organic solvent-first protocols.

Solubility Limit Table
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Solvent System
Solubility Limit
(Estimated)*

Status Application

Water / PBS (pH 7.4) < 0.1 mg/mL Insoluble
Do NOT use for stock

preparation.

DMSO (Anhydrous) 20 – 50 mg/mL Soluble
Primary Stock

Solution (In Vitro).

Ethanol (100%) ~10 – 20 mg/mL Moderate
Secondary Stock; less

stable than DMSO.

DMF / DMA > 50 mg/mL High
Co-solvent for in vivo

formulation.

0.5% Methylcellulose Suspension Dispersible
Standard in vivo oral

(PO) vehicle.

*Note: Exact saturation points vary by batch purity. Values are derived from structural analogs

(e.g., NVP-BKM120) and standard kinase inhibitor profiles.

In Vitro Preparation Protocol (Cellular Assays)
Objective: Create a stable stock solution for cell signaling assays (IC50 determination, Western

Blot).
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Caption: Step-wise dilution strategy to prevent "crashing out" in aqueous media.

Detailed Procedure
Stock Preparation:
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Weigh NVP-ACQ090 powder.

Add 100% Anhydrous DMSO to achieve a concentration of 10 mM or 50 mM.

Critical: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at 37°C for 5 minutes.

Storage:

Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

Store at -20°C (stable for ~6 months) or -80°C (stable for >1 year).

Assay Dilution (The "Solubility Cliff"):

Direct Method: Dilute the DMSO stock directly into the cell culture media. Ensure the final

DMSO concentration is <0.1% to avoid solvent toxicity.

Serial Dilution: Perform serial dilutions in 100% DMSO first, then transfer 1 µL of each

dilution into 1 mL of media. This prevents precipitation that occurs when serially diluting in

water.

In Vivo Formulation Protocols (Animal Models)
NVP-ACQ090 requires a specialized vehicle for systemic administration. Simple saline dilution

will result in immediate precipitation and embolism risk.

Option A: Solution for Intraperitoneal (IP) or Intravenous
(IV) Injection
Best for: Pharmacokinetics (PK) and acute efficacy studies.

Vehicle Composition (The "DPP" System):

20% DMA (Dimethylacetamide) or DMSO

40% PEG-400 (Polyethylene Glycol 400)[1]
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40% Saline or Water

Preparation Steps:

Dissolve NVP-ACQ090 fully in the DMSO/DMA component first (e.g., 20% of final volume).

Slowly add PEG-400 while vortexing. The solution should remain clear.

Slowly add Saline/Water last.

Warning: If the solution turns cloudy (milky), the compound has precipitated. Sonication

may re-dissolve it, but if it remains cloudy, do not inject IV.

Option B: Suspension for Oral Gavage (PO)
Best for: Chronic efficacy studies (e.g., tumor xenografts).

Vehicle Composition:

0.5% Methylcellulose (MC) + 0.5% Tween 80 in Water.

Preparation Steps:

Weigh the required amount of NVP-ACQ090.

Add the vehicle slowly.[1]

Sonicate extensively to create a uniform, fine suspension.

Vortex immediately before dosing to ensure dose uniformity.

Troubleshooting & Scientific Logic
Common Failure Mode: The "Crash Out"
Symptom: When diluting DMSO stock into buffer, a white precipitate forms immediately. Cause:

NVP-ACQ090 is highly hydrophobic. Rapid change in polarity forces the molecules to

aggregate. Solution:
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Warm the media: Pre-warm culture media to 37°C before adding the drug.

Increase BSA: If using serum-free media, add 0.1% BSA (Bovine Serum Albumin). BSA acts

as a carrier protein, binding the lipophilic drug and keeping it in solution.

Stability Warning
DMSO Stocks: Hygroscopic. DMSO absorbs water from the air, which can cause the drug to

degrade or precipitate over time. Always seal vials tightly with Parafilm.

Aqueous Dilutions: Unstable. Prepare fresh. Do not store diluted drug in media for >24

hours.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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